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Compound of Interest

Compound Name: 3-(3-Fluorophenyl)cyclohexanone

Cat. No.: B15243568

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of 3-(3-Fluorophenyl)cyclohexanone
(CAS: 504411-52-3), a critical intermediate in medicinal chemistry.[1] Often utilized as a

scaffold in the synthesis of analgesics and psychoactive agents, this compound features a

fluorine substituent that enhances metabolic stability and lipophilicity—key parameters in drug

design.

This document synthesizes safety data, handling protocols, and synthetic utility, designed for

researchers and environmental health and safety (EHS) professionals. It moves beyond

generic SDS templates to offer context-aware safety strategies grounded in the compound's

specific chemical behavior.

Chemical Identity and Physicochemical
Properties[1][2][3][4][5][6][7][8][9][10][11]
The 3-position substitution creates a chiral center, making this compound valuable for

asymmetric synthesis. Researchers should be aware that unless specified as an enantiopure
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grade, the material is typically supplied as a racemate.

Table 1: Substance Identification & Properties[1]
Parameter Data

Chemical Name 3-(3-Fluorophenyl)cyclohexanone

CAS Number 504411-52-3

Molecular Formula C₁₂H₁₃FO

Molecular Weight 192.23 g/mol

Physical State
Viscous liquid or low-melting solid (Grade

dependent)

Solubility
Soluble in DCM, Ethyl Acetate, DMSO; Insoluble

in Water

Structural Alert -unsaturated ketone precursor (potential

sensitizer)

Hazard Identification & Risk Assessment (GHS)[1]
While specific toxicological data for the 3-isomer is limited compared to cyclohexanone,

structural activity relationship (SAR) analysis with the 2- and 4-isomers (CAS 857872-72-1 and

40503-87-5) indicates a consistent hazard profile.[1]

Core Hazards[6]
Skin & Eye Irritation (H315, H319): The ketone moiety combined with the lipophilic

fluorophenyl ring facilitates dermal absorption and irritation.

Respiratory Irritation (H335): Inhalation of mists or dusts (if solid) triggers mucosal

inflammation.

Thermal Decomposition: Fluorinated organics pose a specific risk of releasing Hydrogen

Fluoride (HF) gas when heated to decomposition, requiring specialized firefighting protocols.
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DOT Diagram 1: Emergency Response Decision Tree
A logical flow for immediate action upon exposure.

Exposure Incident

Identify Exposure Route

Dermal Contact Ocular Contact Inhalation

1. Remove Contaminated Clothing
2. Wash w/ Soap & Water (15 min)

3. Monitor for Erythema

1. Rinse w/ Water (15 min)
2. Remove Contact Lenses

3. Seek Ophthalmologist

1. Move to Fresh Air
2. Oxygen if Breathing Difficult

3. Medical Eval for Pulmonary Edema

Click to download full resolution via product page

Caption: Triage workflow for acute exposure events involving fluorinated cyclohexanones.

Safe Handling & Engineering Controls
Engineering Controls

Ventilation: All open handling must occur within a certified chemical fume hood maintaining a

face velocity of 80–100 fpm.

Static Control: As a ketone, the potential for static discharge ignition exists.[2] Ground all

glassware and transfer lines, especially when using non-polar solvents like hexanes during

purification.

Personal Protective Equipment (PPE) Selection[1]
Gloves: Nitrile rubber (0.11 mm) is sufficient for splash protection. For prolonged immersion

or cleaning spills, use Silver Shield/4H laminates, as ketones can swell standard nitrile and
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latex rapidly.

Respiratory: If working outside a hood (not recommended) or handling large powder

quantities, a P95 particulate respirator with an Organic Vapor (OV) cartridge is mandatory.

Synthesis & Experimental Utility
The primary synthetic route for 3-(3-Fluorophenyl)cyclohexanone involves the Rhodium-

catalyzed 1,4-conjugate addition of 3-fluorophenylboronic acid to 2-cyclohexen-1-one.[1] This

pathway is preferred over Grignard reagents to avoid 1,2-addition byproducts.[1]

Protocol: Rh-Catalyzed Conjugate Addition
Reagents: 2-Cyclohexen-1-one (1.0 eq), 3-Fluorophenylboronic acid (1.5 eq), [Rh(cod)Cl]₂ (3

mol%).

Solvent: Dioxane/Water (10:1).

Conditions: Heat to 100°C for 3 hours under Argon atmosphere.

Workup: Extract with EtOAc, wash with brine, dry over MgSO₄.

Purification: Flash column chromatography (Hexane/EtOAc gradient).

DOT Diagram 2: Synthesis Workflow
Visualizing the critical path and decision points in the synthesis.[1]

2-Cyclohexen-1-one

1,4-Addition
(100°C, 3h)3-Fluorophenylboronic acid

Rh(I) Catalyst

Aq. Workup
(Phase Separation)

Completion Check (TLC) Flash Chromatography
(SiO2)

Crude Oil 3-(3-Fluorophenyl)
cyclohexanone

Pure Fractions
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Click to download full resolution via product page

Caption: Catalytic cycle workflow for the selective synthesis of the target ketone.

Storage and Stability
Shelf Life: 24 months if stored correctly.

Conditions: Store at 2–8°C (refrigerated) under an inert atmosphere (Argon/Nitrogen).

Incompatibilities:

Strong Oxidizers: Risk of fire.[3][4][5]

Strong Bases: Can induce aldol condensation or polymerization of the ketone.

Reducing Agents: Borohydrides will reduce the ketone to the corresponding alcohol.

Disposal and Environmental Compliance
Do not dispose of via municipal drains. The fluorinated nature of the compound implies

persistence.

Collection: Collect in a dedicated "Non-Halogenated Organic" waste stream (unless F-

content mandates Halogenated classification per local regulations—check specific

incinerator acceptance criteria).

Destruction: High-temperature incineration equipped with scrubbers to neutralize HF

generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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